![molecular formula C16H22ClN3O2 B267850 N-(3-chloro-4-ethoxy-5-methoxybenzyl)-N-[3-(1H-imidazol-1-yl)propyl]amine](/img/structure/B267850.png)
N-(3-chloro-4-ethoxy-5-methoxybenzyl)-N-[3-(1H-imidazol-1-yl)propyl]amine
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Overview
Description
N-(3-chloro-4-ethoxy-5-methoxybenzyl)-N-[3-(1H-imidazol-1-yl)propyl]amine, also known as CEM-102, is a synthetic compound that belongs to the class of antimicrobial agents. It was first synthesized in 2007 by Cempra Pharmaceuticals Inc. as a potential treatment for bacterial infections.
Mechanism of Action
N-(3-chloro-4-ethoxy-5-methoxybenzyl)-N-[3-(1H-imidazol-1-yl)propyl]amine works by inhibiting the bacterial ribosome, which is responsible for protein synthesis. It binds to a specific site on the ribosome and prevents the formation of peptide bonds between amino acids, thus preventing the production of new proteins.
Biochemical and Physiological Effects
This compound has been shown to have low toxicity and good bioavailability. It is rapidly absorbed into the bloodstream and distributed to various tissues, including the lungs, kidneys, and liver. It is metabolized by the liver and excreted in the urine.
Advantages and Limitations for Lab Experiments
N-(3-chloro-4-ethoxy-5-methoxybenzyl)-N-[3-(1H-imidazol-1-yl)propyl]amine has several advantages as a research tool. It is highly potent and selective, with a low risk of resistance development. It is also relatively easy to synthesize and has good stability. However, its use is limited by its high cost and the need for specialized equipment and expertise.
Future Directions
There are several potential directions for future research on N-(3-chloro-4-ethoxy-5-methoxybenzyl)-N-[3-(1H-imidazol-1-yl)propyl]amine. One area of interest is the development of new formulations and delivery methods that can improve its efficacy and reduce its toxicity. Another area of focus is the identification of new targets for this compound, such as bacterial virulence factors or biofilm formation. Finally, there is a need for clinical trials to evaluate the safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis of N-(3-chloro-4-ethoxy-5-methoxybenzyl)-N-[3-(1H-imidazol-1-yl)propyl]amine involves a multi-step process that starts with the reaction of 3-chloro-4-ethoxy-5-methoxybenzaldehyde with 3-(1H-imidazol-1-yl)propylamine in the presence of a catalyst. The resulting intermediate is then treated with a reducing agent to produce the final product.
Scientific Research Applications
N-(3-chloro-4-ethoxy-5-methoxybenzyl)-N-[3-(1H-imidazol-1-yl)propyl]amine has been extensively studied for its antimicrobial properties. It has been shown to be effective against a wide range of gram-positive and gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Streptococcus pneumoniae.
properties
Molecular Formula |
C16H22ClN3O2 |
---|---|
Molecular Weight |
323.82 g/mol |
IUPAC Name |
N-[(3-chloro-4-ethoxy-5-methoxyphenyl)methyl]-3-imidazol-1-ylpropan-1-amine |
InChI |
InChI=1S/C16H22ClN3O2/c1-3-22-16-14(17)9-13(10-15(16)21-2)11-18-5-4-7-20-8-6-19-12-20/h6,8-10,12,18H,3-5,7,11H2,1-2H3 |
InChI Key |
KXMXVCXZBXXOEN-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C=C(C=C1Cl)CNCCCN2C=CN=C2)OC |
Canonical SMILES |
CCOC1=C(C=C(C=C1Cl)CNCCCN2C=CN=C2)OC |
Origin of Product |
United States |
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